Cas no 3457-48-5 (4,4'-Dimethylbenzil)

4,4'-Dimethylbenzil Properties

Names and Identifiers

• 1,2-Di-p-tolylethane-1,2-dione
• 4,4'-Dimethylbenzil
• 4,4’-Dimethylbenzil
• 1,2-bis(4-methylphenyl)ethane-1,2-dione
• 1,2-bis(4-methoxyphenyl)-ethane-1,2-dione
• 1,2-bis(p-methylphenyl)ethanedione
• 1,2-di(4-methylphenyl)-1,2-ethanedione
• 4,4'-dimethylbibenzoyl
• Di-p-tolylethanedione
• Ethandione,bis(p-tolyl)
• p-Tolil
• 1,2-Bis(4-methylphenyl)-1,2-ethanedione
• NSC 22505
• Ethanedione, bis(4-methylphenyl)-
• 4,4'-Dimethyldibenzoyl
• Ethandione, bis(p-tolyl)-
• 1,2-dip-tolylethane-1,2-dione
• BCWCEHMHCDCJAD-UHFFFAOYSA-N
• AK105959
• 1,2-Di-p-tolyl-ethane-1,2-dione
• BDBM22740
• D
• 4,4'-Dimethylbenzil, 97%
• 4,4-Dimethylbenzil
• (E)-1,2-Bis(4-methylphenyl)ethane-1,2-dione
• 1,2-Bis(4-methylphenyl)-1,2-ethanedione #
• Benzil-based compound, 18
• NSC-22505
• Z56899098
• InChI=1/C16H14O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H
• PD129616
• AKOS001043874
• NS00029687
• SCHEMBL167254
• P,p'-dimethylbenzil
• bis(4-methylphenyl)ethane-1,2-dione
• A874939
• 3457-48-5
• MFCD00008554
• FT-0617089
• 4,4 inverted exclamation mark -Dimethylbenzil
• CS-W014149
• NSC22505
• EN300-17206
• AE-562/06268025
• 4,4//'-Dimethylbenzil
• DS-2685
• CHEMBL192625
• 1,2-ethanedione, 1,2-bis(4-methylphenyl)-
• DTXSID60188116
• 4HZ2Y7K8GZ
• 1,2-bis(p-tolyl)-ethane-1,2-dione
• N11959
• EINECS 222-388-2
• D1875
• +Expand

• MDL： MFCD00008554
• InChIKey： BCWCEHMHCDCJAD-UHFFFAOYSA-N
• Inchi： 1S/C16H14O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• SMILES： O=C(C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])=O)C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 238.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 238.099
• Heavy Atom Count: 18
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 3.36900
• PSA: 34.14000
• Refractive Index: 1.6290 (estimate)
• Boiling Point: 211°C/7mmHg(lit.)
• Melting Point: 103.0 to 106.0 deg-C
• Flash Point: 168.6 °C
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• Color/Form: Yellow crystalline powder
• Solubility: Not determined
• Density: 1.119±0.06 g/cm3 (20 ºC 760 Torr),

4,4'-Dimethylbenzil Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Risk Phrases： 36/37/38

4,4'-Dimethylbenzil Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%